Cas no 2171283-67-1 ((1s,3s)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylbenzamidocyclobutane-1-carboxylic acid)

• Product Name: (1s,3s)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylbenzamidocyclobutane-1-carboxylic acid
• CAS No: 2171283-67-1
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 6004514
• PubChem ID: 165584733
• Update Time: 2025-10-29

(1s,3s)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylbenzamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1s,3s)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylbenzamidocyclobutane-1-carboxylic acid
• 2171183-81-4
• EN300-1531575
• (1s,3s)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylbenzamido]cyclobutane-1-carboxylic acid
• 2172014-80-9
• EN300-1531215
• (1r,3r)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylbenzamido]cyclobutane-1-carboxylic acid
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylbenzamido]cyclobutane-1-carboxylic acid
• EN300-1531478
• 2171283-67-1

• Inchi： 1S/C28H26N2O5/c1-16-10-11-17(26(31)29-19-12-18(13-19)27(32)33)14-25(16)30-28(34)35-15-24-22-8-4-2-6-20(22)21-7-3-5-9-23(21)24/h2-11,14,18-19,24H,12-13,15H2,1H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： YLTYVTWTSUDPGX-UHFFFAOYSA-N
• SMILES： OC(C1CC(C1)NC(C1C=CC(C)=C(C=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 774
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on (1s,3s)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylbenzamidocyclobutane-1-carboxylic acid

Compound Introduction: (1S,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylbenzamidocyclobutane-1-carboxylic Acid (CAS No. 2171283-67-1)

The compound (1S,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylbenzamidocyclobutane-1-carboxylic acid, identified by its CAS number 2171283-67-1, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex stereochemistry and functional groups, has garnered attention for its potential applications in drug discovery and medicinal chemistry.

At the core of this compound's structure lies a cyclobutane ring, which is a key feature contributing to its unique physicochemical properties. The presence of chiral centers at the 1st and 3rd positions (1S,3S) ensures that this compound exists as a specific enantiomer, which is crucial in pharmaceutical applications where stereochemistry often dictates efficacy and safety. The cyclobutane moiety itself is known for its rigidity, which can influence the compound's interactions with biological targets.

The amide functionality in the molecule, derived from benzamide, plays a pivotal role in modulating biological activity. The benzamide group is frequently employed in medicinal chemistry due to its ability to interact with various biological receptors and enzymes. In this compound, the benzamide is further modified by the presence of a methyl group at the 4th position, which can fine-tune electronic properties and binding affinity.

One of the most striking features of this compound is the presence of a fluorenylmethoxycarbonyl (Fmoc) group attached to an amino side chain. The Fmoc group is widely used in peptide synthesis as an protecting group for amino acids. However, in this context, it serves a different purpose: enhancing solubility and stability while also providing a site for further chemical modifications. The fluorene moiety, part of the Fmoc group, adds another layer of complexity to the molecule's interactions with biological systems.

The overall structure of (1S,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylbenzamidocyclobutane-1-carboxylic acid suggests potential applications in modulating enzyme activity and receptor binding. Recent studies have highlighted the importance of conformationally constrained molecules in drug design, particularly in targeting enzymes that exhibit high specificity. The cyclobutane ring's rigidity can prevent unwanted conformational changes that might reduce binding affinity or increase off-target effects.

Recent research in computational chemistry has demonstrated that molecules with similar structural motifs can exhibit enhanced binding affinity to biological targets due to optimized van der Waals interactions and hydrogen bonding patterns. The combination of stereochemical constraints provided by the cyclobutane ring and the functional groups such as amide and Fmoc-modified amino acids makes this compound a promising candidate for further investigation.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial assays suggest that it may interact with various enzymes and receptors, although detailed mechanisms remain under investigation. The presence of multiple functional groups provides numerous opportunities for selective modification, allowing researchers to tailor properties such as solubility, bioavailability, and metabolic stability.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The stereochemistry at the 1st and 3rd positions requires careful control during synthesis to ensure high enantiomeric purity. Advanced synthetic techniques such as asymmetric catalysis or chiral auxiliary strategies may be employed to achieve this goal. Additionally, the integration of the fluorenylmethoxycarbonyl group necessitates expertise in protective group chemistry.

Future directions in research may involve exploring derivatives of this compound to optimize its pharmacological properties. By modifying substituents on the benzamide or cyclobutane ring, researchers can fine-tune interactions with biological targets. Furthermore, investigating prodrugs or formulations that enhance delivery systems could expand therapeutic applications.

The potential therapeutic applications of (1S,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylbenzamidocyclobutane-1-carboxylic acid are vast. Given its structural complexity and functional diversity, it could be explored for various indications ranging from oncology to central nervous system disorders. Its unique structural features make it an attractive scaffold for developing novel therapeutics that address unmet medical needs.

In conclusion, this compound represents a significant contribution to pharmaceutical chemistry due to its intricate structure and potential biological activity. Its development underscores the importance of innovative molecular design in addressing complex diseases. As research progresses, further insights into its pharmacological properties will undoubtedly emerge, paving the way for new therapeutic strategies.